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Introduction
Ethyltriphenylphosphonium iodide is a versatile and widely utilized reagent in organic

synthesis, primarily known for its crucial role in the Wittig reaction to form carbon-carbon

double bonds. This phosphonium salt is a stable, crystalline solid that serves as a precursor to

the corresponding phosphorus ylide, a highly reactive intermediate for the olefination of

aldehydes and ketones. The Wittig reaction is a cornerstone in the synthesis of complex

organic molecules, including pharmaceuticals and natural products, due to its reliability and

high degree of regioselectivity.[1][2]

Beyond its application in olefination, ethyltriphenylphosphonium iodide also functions as an

effective phase-transfer catalyst (PTC).[3][4] In this capacity, it facilitates reactions between

reactants in immiscible phases, enhancing reaction rates and yields, often under milder

conditions. This dual functionality makes it a valuable tool in the arsenal of synthetic chemists

in academia and industry.

These application notes provide detailed protocols and quantitative data for the use of

ethyltriphenylphosphonium iodide in alkene synthesis via the Wittig reaction and in phase-

transfer catalysis.
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I. Alkene Synthesis via the Wittig Reaction
The Wittig reaction provides a powerful method for the synthesis of alkenes from aldehydes

and ketones. The reaction involves the formation of a phosphorus ylide (a Wittig reagent) from

a phosphonium salt, which then reacts with a carbonyl compound. The ylide derived from

ethyltriphenylphosphonium iodide is a non-stabilized ylide, which generally favors the

formation of (Z)-alkenes.[1][5]

Signaling Pathway and Mechanism
The generally accepted mechanism of the Wittig reaction involves the nucleophilic addition of

the ylide to the carbonyl carbon of an aldehyde or ketone, leading to a betaine intermediate.

This intermediate then cyclizes to form a four-membered ring called an oxaphosphetane, which

subsequently decomposes to yield the alkene and triphenylphosphine oxide. The high

thermodynamic stability of the P=O bond in triphenylphosphine oxide is a major driving force

for the reaction.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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